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Compound of Interest

Compound Name: Me-344

CAS No.: 1374524-68-1

Cat. No.: B10768471

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Me-344, a second-generation isoflavone, has emerged as a promising anti-cancer agent with a

dual mechanism of action targeting both mitochondrial bioenergetics and microtubule

dynamics. Validating the engagement of Me-344 with its intracellular targets in live cells is

crucial for understanding its therapeutic potential and for the development of novel cancer

therapies. This guide provides a comparative overview of Me-344's performance against other

well-established inhibitors, supported by experimental data and detailed protocols for key

validation assays.

Quantitative Comparison of Me-344 and Alternative
Compounds
The efficacy of Me-344 as a mitochondrial and cytoskeletal inhibitor can be quantitatively

assessed and compared to other known agents. The following tables summarize key

performance indicators.
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Compoun
d

Target Assay Cell Line
Concentr
ation

%
Inhibition
of
Mitochon
drial
Respirati
on

Source

Me-344

Mitochondr

ial

Complex I

Oxygen

Consumpti

on

HEK293T 5 µg/mL
Significant

decrease
[1]

Me-344

Mitochondr

ial

Complex I

Oxygen

Consumpti

on

HEK293T 20 µg/mL ~33.3% [1]

ME-143

Mitochondr

ial

Complex I

Oxygen

Consumpti

on

HEK293T 7.5 µg/mL
Significant

decrease
[1]

Rotenone

Mitochondr

ial

Complex I

Complex I

Activity

Assay

Isolated

HEK293T

Mitochondr

ia

- 62.9%

Me-344

Mitochondr

ial

Complex I

Complex I

Activity

Assay

Isolated

HEK293T

Mitochondr

ia

- 71.4% [1]

Metformin

Mitochondr

ial

Complex I

Oxygen

Consumpti

on

Primary

Hepatocyte

s

500-1000

µM

Significant

decrease
[2]

Table 1: Comparison of Mitochondrial Respiration Inhibition
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Compound Target Assay Cell Line IC50 (nM) Source

Me-344 Tubulin Cytotoxicity

OCI-AML2,

TEX, HL-60,

etc.

70-260 [3]

Paclitaxel Tubulin Cytotoxicity A2780 - [4]

Vincristine Tubulin Cytotoxicity
HT-29, SK-N-

MC
- [5]

Table 2: Comparison of Cytotoxicity via Tubulin Inhibition

Signaling Pathways and Experimental Workflows
To elucidate the mechanism of action of Me-344, it is essential to visualize the signaling

pathways it perturbs and the workflows of the assays used to validate its target engagement.
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Me-344's dual mechanism of action.
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Cellular Thermal Shift Assay (CETSA) workflow.
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Comparison of Me-344 to alternative inhibitors.

Experimental Protocols
Accurate validation of Me-344 target engagement requires robust and reproducible

experimental protocols. The following are detailed methodologies for key assays.

Live-Cell Oxygen Consumption Rate (OCR) Assay
This assay measures the rate at which cells consume oxygen, providing a direct readout of

mitochondrial respiration.

Materials:

Seahorse XF Analyzer (or similar instrument)

Seahorse XF Cell Culture Microplates

Cell culture medium

Me-344 and control compounds (e.g., rotenone, antimycin A, FCCP)

Assay medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

Protocol:
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Cell Seeding: Seed cells in a Seahorse XF Cell Culture Microplate at a predetermined

density and allow them to adhere overnight.

Hydrate Sensor Cartridge: Hydrate the Seahorse XF Sensor Cartridge with Seahorse XF

Calibrant overnight at 37°C in a non-CO2 incubator.

Prepare Assay Medium: Warm the assay medium to 37°C and supplement with appropriate

substrates.

Medium Exchange: Remove the cell culture medium from the plate and wash the cells with

the pre-warmed assay medium. Add the final volume of assay medium to each well.

Incubate: Incubate the plate at 37°C in a non-CO2 incubator for 1 hour to allow for

temperature and pH equilibration.

Prepare Compound Plate: Prepare a utility plate containing Me-344 and other compounds at

desired concentrations for injection.

Assay Run: Place the cell plate and the sensor cartridge in the Seahorse XF Analyzer.

Follow the manufacturer's instructions to perform the assay, which typically involves

sequential injections of an inhibitor (e.g., Me-344), a mitochondrial uncoupler (e.g., FCCP),

and inhibitors of complex I and III (e.g., rotenone and antimycin A).

Data Analysis: Analyze the OCR data to determine the basal respiration, ATP-linked

respiration, maximal respiration, and non-mitochondrial respiration. Compare the effects of

Me-344 to control compounds.[6]

Cellular Thermal Shift Assay (CETSA)
CETSA is a powerful method to confirm direct binding of a compound to its target protein in a

cellular environment.[7]

Materials:

Live cells expressing the target protein(s)

Me-344 and vehicle control (e.g., DMSO)
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Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer with protease inhibitors)

PCR tubes or 96-well plates

Thermal cycler

Centrifuge

Reagents for protein quantification (e.g., antibodies for Western blotting or mass

spectrometry)

Protocol:

Cell Treatment: Treat live cells with Me-344 or vehicle control at various concentrations for a

defined period.

Harvest and Resuspend: Harvest the cells, wash with PBS, and resuspend in PBS.

Heat Shock: Aliquot the cell suspension into PCR tubes or a 96-well plate. Apply a

temperature gradient using a thermal cycler for a short duration (e.g., 3-7 minutes).

Cell Lysis: Lyse the cells using freeze-thaw cycles or by adding lysis buffer.

Centrifugation: Centrifuge the lysates at high speed to pellet the aggregated proteins.

Quantification of Soluble Protein: Carefully collect the supernatant containing the soluble

protein fraction. Quantify the amount of the target protein in the soluble fraction using

Western blotting or mass spectrometry.

Data Analysis: Plot the amount of soluble protein as a function of temperature to generate a

melting curve. A shift in the melting curve to a higher temperature in the presence of Me-344
indicates target engagement and stabilization.[8][9]

In Vitro Tubulin Polymerization Assay
This assay directly measures the effect of Me-344 on the polymerization of purified tubulin.
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Materials:

Purified tubulin

Tubulin polymerization buffer (e.g., 80 mM PIPES, 2 mM MgCl2, 0.5 mM EGTA, pH 6.9)

GTP solution

Me-344, paclitaxel (positive control for stabilization), and colchicine (positive control for

inhibition)

Spectrophotometer with temperature control

Protocol:

Prepare Tubulin: Resuspend purified tubulin in ice-cold polymerization buffer.

Prepare Compounds: Prepare serial dilutions of Me-344 and control compounds in

polymerization buffer.

Initiate Polymerization: In a pre-warmed 96-well plate, mix the tubulin solution with GTP and

the test compounds.

Monitor Polymerization: Immediately place the plate in a spectrophotometer set to 37°C and

measure the absorbance at 340 nm at regular intervals for 60-90 minutes.

Data Analysis: Plot the absorbance versus time to generate polymerization curves. Calculate

the IC50 value for Me-344's inhibition of tubulin polymerization and compare it to the effects

of control compounds.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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